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Compound of Interest

Compound Name: Brequinar

Cat. No.: B1684385 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on overcoming solubility issues associated with Brequinar in
aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is Brequinar and why is its solubility a concern?

A1: Brequinar is a potent and selective inhibitor of dihydroorotate dehydrogenase (DHODH), a

key enzyme in the de novo pyrimidine synthesis pathway.[1][2] Its low solubility in aqueous

solutions can pose a significant challenge for researchers, potentially leading to precipitation,

inaccurate dosing, and unreliable experimental outcomes.

Q2: What are the different forms of Brequinar available?

A2: Brequinar is available as a free acid and as a sodium salt. Brequinar free acid is sparingly

soluble in aqueous buffers, while Brequinar sodium salt exhibits significantly higher solubility in

water.[3]

Q3: What solvents are recommended for dissolving Brequinar?

A3: For the free acid form of Brequinar, organic solvents such as dimethyl sulfoxide (DMSO)

and ethanol are commonly used to prepare stock solutions.[3][4] Brequinar sodium is soluble

in water and DMSO.
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Q4: Can I store Brequinar solutions?

A4: It is generally recommended to prepare fresh aqueous solutions of Brequinar for daily use.

[3] Stock solutions in DMSO can be stored at -20°C for up to six months or -80°C for up to one

year. To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution.[5]
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Issue Possible Cause Recommended Solution

Precipitation upon dilution of

DMSO stock in aqueous buffer.

The concentration of Brequinar

in the final aqueous solution

exceeds its solubility limit.

- Decrease the final

concentration of Brequinar in

the aqueous solution.-

Increase the percentage of

DMSO in the final solution

(note: ensure the final DMSO

concentration is compatible

with your experimental

system).- Use Brequinar

sodium salt, which has higher

aqueous solubility.

Cloudy or hazy appearance of

the solution.

Incomplete dissolution or

formation of a fine precipitate.

- Gently warm the solution (be

cautious with temperature-

sensitive compounds).- Use

sonication to aid dissolution.[4]

[5]- Filter the solution through

a 0.22 µm filter to remove any

undissolved particles.

Inconsistent experimental

results.

Inaccurate concentration due

to precipitation or degradation.

- Prepare fresh solutions

before each experiment.-

Visually inspect the solution for

any signs of precipitation

before use.- Confirm the

concentration of your stock

solution using a

spectrophotometer if possible.

Difficulty dissolving Brequinar

powder.

The compound may have

absorbed moisture, or the

incorrect solvent is being used.

- Ensure the Brequinar powder

is stored in a desiccator.- For

Brequinar free acid, start by

dissolving in a small amount of

DMSO before adding aqueous

buffer.[3] For Brequinar

sodium, use water or DMSO.
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Quantitative Solubility Data
Table 1: Solubility of Brequinar (Free Acid)

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Reference

DMSO ~5 - 25 ~13.3 - 66.6 [3][4]

Ethanol ~0.2 ~0.53 [3]

Dimethylformamide ~2 ~5.3 [3]

1:1 DMSO:PBS (pH

7.2)
~0.5 ~1.33 [3]

Table 2: Solubility of Brequinar Sodium

Solvent Solubility (mg/mL)
Molar Equivalent
(mM)

Reference

Water 39.73 100

DMSO 39.73 100

Experimental Protocols
Protocol 1: Preparation of Brequinar Stock Solution
(Free Acid) for In Vitro Assays
Materials:

Brequinar (free acid) powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Procedure:
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Weigh the desired amount of Brequinar powder in a sterile microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex the tube until the Brequinar is completely dissolved. Gentle warming or sonication

can be used to aid dissolution if necessary.[4]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[5]

Protocol 2: Preparation of Working Solution for In Vitro
Cell-Based Assays
Materials:

Brequinar stock solution in DMSO

Pre-warmed cell culture medium

Procedure:

Thaw an aliquot of the Brequinar DMSO stock solution at room temperature.

Perform a serial dilution of the stock solution in cell culture medium to achieve the desired

final concentrations.

Important: To avoid precipitation, add the Brequinar stock solution to the culture medium

while vortexing or mixing. The final DMSO concentration should typically be kept below

0.5% to minimize solvent toxicity to cells.[6]

Visually inspect the final working solution to ensure there is no precipitation.

Use the freshly prepared working solution for your experiment immediately. Aqueous

solutions of Brequinar are not recommended for storage for more than one day.[3]
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Protocol 3: Preparation of Brequinar Formulation for In
Vivo Studies
This protocol describes a common formulation for intraperitoneal (i.p.) injection. The final

formulation is a suspension.

Materials:

Brequinar (free acid) powder

DMSO

PEG300

Tween-80

Saline (0.9% NaCl)

Procedure:

Prepare a stock solution of Brequinar in DMSO (e.g., 20.8 mg/mL).[5]

In a sterile tube, add the following solvents sequentially, mixing well after each addition:

400 µL of PEG300

100 µL of the Brequinar DMSO stock solution[5]

Add 50 µL of Tween-80 and mix thoroughly.[5]

Add 450 µL of saline to bring the final volume to 1 mL.[5]

The final solution will be a suspended solution with a Brequinar concentration of 2.08

mg/mL.[5]

Use sonication and warming if necessary to aid in the formation of a uniform suspension.[4]

[5]
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It is recommended to use this formulation immediately after preparation.[7]
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Caption: Brequinar's mechanism of action via DHODH inhibition.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.selleckchem.com/products/brequinar.html
https://www.benchchem.com/product/b1684385?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684385?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684385?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution Preparation

Working Solution Preparation (In Vitro) In Vivo Formulation

Weigh Brequinar Powder

Add DMSO

Vortex/Sonicate to Dissolve

Aliquot and Store at -20°C/-80°C

Thaw Stock Solution Prepare DMSO Stock

Dilute in Culture Medium

Use Immediately in Assay

Mix with PEG300, Tween-80, Saline

Administer to Animal Model

Click to download full resolution via product page

Caption: Workflow for preparing Brequinar solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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